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Compound of Interest

Compound Name: 7-Cyclopropyl-7-oxoheptanoic acid

CAS No.: 34131-41-4

Cat. No.: B1360694

Get Quote

Executive Summary & Strategic Context
In the landscape of pharmaceutical intermediate profiling, 7-Cyclopropyl-7-oxoheptanoic
acid (CAS 34131-41-4) represents a critical building block, often implicated in the synthesis of

statins (e.g., Pitavastatin analogs) and antiviral pharmacophores. Its structural integrity is

defined by a bifunctional aliphatic chain terminating in a carboxylic acid and a cyclopropyl

ketone.

For the analytical scientist, this molecule presents a unique elucidation challenge:

distinguishing the strain-induced spectral anomalies of the cyclopropyl ring while confirming the

regiochemistry of the keto-acid chain. This guide details a self-validating, multi-analytical

workflow to unambiguously determine its structure, ensuring regulatory compliance and

synthetic fidelity.

Theoretical Framework & Structural Connectivity
Before initiating wet-lab protocols, we must establish the predicted spectral footprint based on

the IUPAC structure: 7-cyclopropyl-7-oxoheptanoic acid.
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Molecular Formula:

[1]

Molecular Weight: 184.23 g/mol [1]

Degree of Unsaturation: 3 (1 Cyclopropyl ring + 1 Ketone + 1 Acid Carbonyl)

Connectivity Logic
The molecule consists of three distinct domains:

Domain A (Acid Terminus): A carboxylic acid group (

) anchoring the aliphatic chain.

Domain B (Aliphatic Linker): A pentamethylene spacer (

).

Domain C (Cyclopropyl Ketone): A carbonyl group conjugated to a strained cyclopropyl ring.

Critical Analytical Checkpoint: The cyclopropyl ketone exhibits unique electronic properties. The

"banana bonds" of the cyclopropane ring possess

-character, allowing conjugation with the carbonyl. This results in a bathochromic shift in UV
and specific shielding effects in NMR compared to standard aliphatic ketones.

Analytical Strategy & Workflow
We employ a "Triangulation Methodology" where Mass Spectrometry provides the elemental

boundary, IR defines the functional landscape, and 2D-NMR maps the atomic connectivity.

Diagram 1: Elucidation Workflow
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Caption: Step-by-step structural elucidation workflow ensuring orthogonal data validation.

Step-by-Step Elucidation Protocols
Phase 1: High-Resolution Mass Spectrometry (HRMS)
Objective: Confirm molecular formula and analyze fragmentation to verify the cyclopropyl

moiety.

Instrument: Q-TOF or Orbitrap MS.

Ionization: Electrospray Ionization (ESI) in Negative Mode (preferred for carboxylic acids).

Protocol:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b1360694/docs?utm_src=pdf-body-img#comprehensive-structure-elucidation-of-7-cyclopropyl-7-oxoheptanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dissolve 1 mg sample in MeOH:H2O (50:50) with 0.1% Formic Acid.

Direct infusion at 5 µL/min.

Data Interpretation:

Parent Ion: Expect

at

183.1021 (Calculated).

Fragmentation (MS/MS):

Loss of

(

183

139): Characteristic of carboxylic acids.

Cyclopropyl Ring Opening: High-energy collisions often cleave the ring or the bond

adjacent to the ketone. Look for fragments retaining the cyclopropyl-carbonyl signature (

69 for cyclopropylcarbonyl cation in positive mode).

Phase 2: FT-IR Spectroscopy
Objective: Differentiate the two carbonyl environments.

Protocol: ATR (Attenuated Total Reflectance) on neat solid/oil.

Key Absorbances:

Carboxylic Acid: Broad O-H stretch (

) and C=O stretch (

).
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Cyclopropyl Ketone: The conjugation with the cyclopropyl ring lowers the ketone stretching

frequency slightly compared to dialkyl ketones. Expect a sharp peak at

.

Cyclopropyl C-H: Weak stretch at

(C-H on strained ring).

Phase 3: NMR Spectroscopy (The Core Evidence)
Objective: Map the carbon skeleton and confirm the position of the ketone.

Solvent:

(Standard) or

(if solubility is an issue).

Table 1: Predicted 1H NMR Assignments (

, 400 MHz)
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Position Protons Multiplicity
Shift (

ppm)

Diagnostic
Logic

Cyclopropyl-CH 1H Multiplet 1.90 - 2.05

Methine proton

alpha to ketone.

Deshielded by

C=O.

Cyclopropyl-CH 4H Multiplet 0.85 - 1.10

High field,

characteristic of

strained ring

protons.

C6-H 2H
Triplet (

Hz)
2.50 - 2.55

Alpha to ketone.

Deshielded.

C2-H 2H
Triplet (

Hz)
2.30 - 2.35

Alpha to

carboxylic acid.

C3,4,5-H 6H Multiplet 1.30 - 1.70
Bulk methylene

chain.

COOH 1H Broad Singlet 11.0 - 12.0
Exchangeable

acidic proton.

Table 2: Predicted 13C NMR Assignments

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1360694?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Carbon Type
Shift (

ppm)
Assignment

Ketone C=O
C7 (Distinct from acid/ester

carbonyls).

Acid C=O C1 (Carboxylic acid).

Chain

-CH
C6 (Next to ketone).

Chain

-CH
C2 (Next to acid).

Cyclopropyl CH Alpha to ketone.

Cyclopropyl CH Ring carbons (Shielded).

Advanced Verification: 2D-NMR Correlations
To prove the ketone is at position 7 (and not, for example, position 3 or 4), HMBC

(Heteronuclear Multiple Bond Correlation) is essential.

Diagram 2: HMBC Connectivity Logic

Cyclopropyl-H
(1.95 ppm)

Ketone C=O
(210 ppm)

2J/3J

Chain C6-H
(2.52 ppm)

2J

Acid C=O
(179 ppm)

Chain C2-H
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Click to download full resolution via product page

Caption: Key HMBC correlations linking the aliphatic chain and cyclopropyl ring to their

respective carbonyls.

Interpretation:

The "Bridge" Correlation: The Cyclopropyl methine proton (

ppm) and the C6 methylene protons (

ppm) must both show a correlation to the same carbonyl carbon at

ppm. This confirms the Cyclopropyl-C(=O)-CH2- connectivity.

The Acid Terminus: The C2 protons (

ppm) will correlate to the acid carbonyl (

ppm) but not the ketone carbonyl.

Impurity Profiling & Quality Control
In synthetic applications (e.g., Pitavastatin intermediates), common impurities include:

Ring-Opened Byproducts: Acid-catalyzed opening of the cyclopropyl ring during workup.

Detection: Disappearance of high-field NMR signals (0.8-1.1 ppm) and appearance of

olefinic signals (

ppm).

Regioisomers: Branching in the heptanoic chain.

Detection: 13C NMR is most sensitive. Look for splitting in the aliphatic region (

ppm).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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